7-Piperazin-1-yl-furo[3,2-b]pyridine

• CAS RN: 853680-57-6
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 7-piperazin-1-ylfuro[3,2-b]pyridine
• InChI: InChI=1S/C11H13N3O/c1-3-13-9-2-8-15-11(9)10(1)14-6-4-12-5-7-14/h1-3,8,12H,4-7H2
• InChI Key: SIHWLQGUCJKQNK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C3C(=NC=C2)C=CO3

Description

7-Piperazin-1-yl-furo[3,2-b]pyridine is a useful research compound. Its molecular formula is C11H13N3O and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-Chloro-furo[3,2-b]pyridine (0.73 g, 4.75 mmol) and piperazine (1.2 g, 14 mmol) in a sealed tube was heated to 130° C. for 4 hours. After cooling, the solid was dissolved in MeOH and DCM, concentrated and subject to column chromatography, eluted by DCM/MeOH (10:1-1:1) to give 7-Piperazin-1-yl-furo[3,2-b]pyridine (0.21 g, 22%). MS (APCI+) [M+H]+204.